Cas no 2171481-30-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid
• CAS No: 2171481-30-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800560
• PubChem ID: 165513848
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid
• EN300-1496645
• 2171481-30-2
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-4-13-24(25(30)29-14-18(15-29)17(2)26(31)32)28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,3-4,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： UYECXNCCHDSOOG-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid (CAS: 2171481-30-2)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid (CAS: 2171481-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. Recent publications have highlighted the efficiency of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid in facilitating the assembly of peptide chains with high yield and purity. Additionally, the azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to the conformational rigidity of the molecule, which can be advantageous in designing peptide-based therapeutics with improved stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of this compound. The study revealed that the incorporation of the azetidine ring significantly enhanced the metabolic stability of the resulting peptides, making them more resistant to enzymatic degradation in vivo. This finding is particularly relevant for the development of peptide-based drugs, which often face challenges related to poor pharmacokinetic profiles. The study also reported that the compound exhibited low cytotoxicity in vitro, suggesting its potential as a safe and effective scaffold for drug design.

Another recent advancement involves the use of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid in the development of targeted drug delivery systems. Researchers have explored its conjugation with various therapeutic agents, such as anticancer drugs and antimicrobial peptides, to improve their specificity and efficacy. For instance, a 2024 study demonstrated that the compound could be used to create prodrugs that release active agents in response to specific enzymatic triggers, thereby minimizing off-target effects and enhancing therapeutic outcomes. This approach holds great promise for the treatment of diseases such as cancer and bacterial infections, where targeted delivery is critical.

Despite these promising developments, challenges remain in the large-scale synthesis and application of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For example, a 2023 patent application described a novel method for the scalable synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid using environmentally friendly solvents and catalysts. This innovation could facilitate its broader adoption in industrial and academic settings.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}propanoic acid (CAS: 2171481-30-2) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for various applications, from peptide synthesis to targeted drug delivery. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its continued use in advancing therapeutic innovations.